2-(ethylsulfonyl)-4-[(4-methylphenyl)sulfonyl]-N-(2-phenylethyl)-1,3-thiazol-5-amine

• Molecular Formula: C20H22N2O4S3
• Molecular Weight: 450.6 g/mol
• IUPAC Name: 2-ethylsulfonyl-4-(4-methylphenyl)sulfonyl-N-(2-phenylethyl)-1,3-thiazol-5-amine
• InChI: InChI=1S/C20H22N2O4S3/c1-3-28(23,24)20-22-19(29(25,26)17-11-9-15(2)10-12-17)18(27-20)21-14-13-16-7-5-4-6-8-16/h4-12,21H,3,13-14H2,1-2H3
• InChI Key: QJAYRAWITDCGKK-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=NC(=C(S1)NCCC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)C

Description

This compound is a 1,3-thiazole derivative featuring dual sulfonyl substituents: an ethylsulfonyl group at position 2 and a 4-methylphenylsulfonyl (tosyl) group at position 2. Its synthesis likely involves cyclization and sulfonation steps, as seen in analogous thiazole derivatives . Characterization methods such as NMR, TLC, and melting point analysis are critical for confirming its structure .

Biological Activity

The compound 2-(ethylsulfonyl)-4-[(4-methylphenyl)sulfonyl]-N-(2-phenylethyl)-1,3-thiazol-5-amine , identified by its CAS number 863449-80-3, belongs to the class of thiazole derivatives. This compound has garnered attention due to its potential biological activities, particularly in the fields of oncology and pharmacology. This article aims to explore the biological activity of this compound, summarizing key research findings, case studies, and relevant data.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{22}N_{2}O_{5}S_{3}$ with a molecular weight of 466.6 g/mol. The structure includes multiple functional groups that contribute to its biological properties.

Property	Value
Molecular Formula	C20H22N2O5S3
Molecular Weight	466.6 g/mol
CAS Number	863449-80-3

Anticancer Activity

Research indicates that thiazole derivatives exhibit significant anticancer properties. A study highlighted that various thiazole-based compounds showed cytotoxic effects against multiple cancer cell lines. Specifically, derivatives similar to the compound of interest have demonstrated effectiveness against fibroblast cells (BALB/3T3) and several cancer types, including breast and lung cancers .

Case Study:
In a comparative analysis, a derivative of the thiazole scaffold was tested against NCI-H522 (non-small cell lung cancer) and MCF7 (breast cancer) cell lines. The results indicated an IC50 value of 0.06 µM for the most active derivative, showcasing its potential as a potent anticancer agent .

Antioxidant Properties

Thiazole compounds are also noted for their antioxidant capabilities. The ability to scavenge free radicals is crucial in mitigating oxidative stress-related diseases. Studies have shown that certain thiazole derivatives can enhance antioxidant enzyme activities in treated subjects, suggesting a protective effect against cellular damage .

The biological activity of 2-(ethylsulfonyl)-4-[(4-methylphenyl)sulfonyl]-N-(2-phenylethyl)-1,3-thiazol-5-amine is attributed to its interaction with specific molecular targets involved in cancer progression and oxidative stress pathways. The compound acts as an apoptosis inducer and angiogenesis inhibitor, significantly influencing tumor growth dynamics .

Comparative Analysis with Other Compounds

To better understand the efficacy of this compound, it is beneficial to compare it with other known sulfonamide derivatives.

Compound Name	IC50 (µM)	Activity Type
2-(ethylsulfonyl)-4-[(4-methylphenyl)sulfonyl]-N-(2-phenylethyl)-1,3-thiazol-5-amine	0.06	Anticancer
MP-A08	27	Sphingosine kinase inhibitor
Thiazole Derivative X	0.1	Anticancer

Scientific Research Applications

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of thiazole derivatives. A specific series of derivatives, including those similar to 2-(ethylsulfonyl)-4-[(4-methylphenyl)sulfonyl]-N-(2-phenylethyl)-1,3-thiazol-5-amine, were synthesized and evaluated for their efficacy against various bacterial strains, including Bacillus subtilis. The compounds exhibited significant antibacterial activity with minimum inhibitory concentrations (MIC) demonstrating their potential as antimicrobial agents. For instance, compounds with nitro and amino substituents showed promising results against Bacillus subtilis and Aspergillus niger strains .

Anticancer Properties

The anticancer potential of thiazole derivatives has been explored through molecular docking studies and in vitro evaluations. In a study focusing on sulfonamide derivatives incorporating thiazole moieties, several compounds demonstrated higher selectivity indices in inhibiting human liver cancer cell lines (HepG2) compared to standard drugs like methotrexate. The structures were confirmed through various analytical techniques including NMR and mass spectrometry, indicating that modifications in the thiazole structure could enhance anticancer activity .

Enzyme Inhibition

Thiazole-based compounds have also been investigated for their enzyme inhibitory activities. A notable study synthesized new sulfonamides with benzodioxane and acetamide moieties aimed at inhibiting α-glucosidase and acetylcholinesterase enzymes. These enzymes are crucial in metabolic processes and neurodegenerative diseases, respectively. The synthesized compounds were evaluated for their inhibitory potential using in silico methods alongside experimental assays .

Summary of Findings

Application Area	Key Findings
Antimicrobial Activity	Significant activity against Bacillus subtilis and Aspergillus niger; specific derivatives showed lower MIC values.
Anticancer Properties	Enhanced selectivity against HepG2 cells; some compounds outperformed methotrexate in efficacy.
Enzyme Inhibition	Effective inhibition of α-glucosidase and acetylcholinesterase; promising candidates for further development.

Comparison with Similar Compounds

Thiazole Derivatives with Sulfonyl Groups

• 4-(4′-Nitrophenyl)-N-Tosylthiazol-2-Amine (11a) This compound () shares the tosyl group but lacks the ethylsulfonyl substituent and phenylethylamine side chain.
• 4-[(4-Chlorophenyl)Sulfonyl]-2-(Ethylsulfonyl)-N-(2-Phenylethyl)-1,3-Thiazol-5-Amine
  Structurally identical to the target compound except for a chloro substituent instead of methyl on the phenylsulfonyl group. The chloro group increases electronegativity, which may enhance stability but reduce solubility .

Thiadiazole and Triazole Analogs

• (E)-N-(4-Chlorobenzylidene)-5-(4-Methylphenyl)-1,3,4-Thiadiazol-2-Amine Replacing the thiazole core with a 1,3,4-thiadiazole ring () changes the electronic environment and ring strain. Thiadiazoles are known for broad-spectrum bioactivity (e.g., insecticidal, fungicidal), suggesting the target compound’s sulfonyl groups could similarly modulate biological interactions .
• Bis(Azolyl)Sulfonamidoacetamides ()
  These compounds integrate sulfonamide linkers between heterocycles, enabling conformational flexibility. In contrast, the target compound’s rigid thiazole core with direct sulfonyl substitutions may limit rotational freedom, affecting binding specificity .

Substituted Thiazoles with Varied Side Chains

• 5-Chloro-4-(Phenylsulfonyl)-N-(Pyridin-3-Ylmethyl)-1,3-Thiazol-2-Amine ()
  The pyridinylmethyl side chain introduces a basic nitrogen, enhancing water solubility compared to the target compound’s hydrophobic phenylethyl group. The chloro substituent at position 5 may sterically hinder interactions with biological targets .
• 5-[({2-[4-(Propan-2-Yl)Phenyl]-1,3-Thiazol-4-Yl}Methyl)Sulfanyl]-4H-1,2,4-Triazol-3-Amine () This hybrid thiazole-triazole derivative uses a sulfanyl linker instead of sulfonyl groups.

Comparative Analysis of Physicochemical Properties

Property	Target Compound	4-(4′-Nitrophenyl)-N-Tosylthiazol-2-Amine	5-Chloro-4-(Phenylsulfonyl)-N-(Pyridin-3-Ylmethyl)-1,3-Thiazol-2-Amine
Core Structure	1,3-Thiazole	1,3-Thiazole	1,3-Thiazole
Sulfonyl Groups	2 (Ethyl + Tosyl)	1 (Tosyl)	1 (Phenyl)
Amino Side Chain	N-(2-Phenylethyl)	None	N-(Pyridin-3-Ylmethyl)
Electron Effects	Strong EWG	Moderate EWG (Nitro + Tosyl)	Moderate EWG (Phenylsulfonyl)
Solubility	Low (Hydrophobic)	Very Low (Nitro group)	Moderate (Pyridine moiety)